Cas no 2228666-11-1 (tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate
• CAS No: 2228666-11-1
• MF: C₁₃H₁₇ClN₂O₃
• MW: 284.738682508469
• CID: 6494045
• PubChem ID: 165823580
• Update Time: 2025-05-20

tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate
• EN300-1876111
• tert-butyl N-[3-(2-aminoacetyl)-4-chlorophenyl]carbamate
• 2228666-11-1

• Inchi： 1S/C13H17ClN2O3/c1-13(2,3)19-12(18)16-8-4-5-10(14)9(6-8)11(17)7-15/h4-6H,7,15H2,1-3H3,(H,16,18)
• InChI Key： JZZLJKYBHOKGSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CN)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.0927701g/mol
• Monoisotopic Mass: 284.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate (CAS No. 2228666-11-1)

The compound tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate (CAS No. 2228666-11-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique molecular structure featuring a tert-butyl group, an aminoacetyl moiety, and a 4-chlorophenyl ring, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for various diseases.

In recent years, the demand for carbamate-based compounds like tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate has surged due to their role in modulating biological pathways. The presence of the chlorophenyl group enhances the compound's binding affinity to specific protein targets, making it a valuable tool in medicinal chemistry. Additionally, the tert-butyl group provides steric hindrance, which can improve the stability and bioavailability of derived pharmaceuticals. These attributes align with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

From a synthetic chemistry perspective, tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate (CAS No. 2228666-11-1) is often utilized in peptide coupling reactions and as a protecting group for amines. Its compatibility with a wide range of reagents and conditions makes it a preferred choice for organic chemists. Moreover, the compound's stability under acidic and basic conditions allows for flexible application in multi-step synthesis, addressing the growing need for efficient and scalable methodologies in industrial and academic settings.

Environmental and safety considerations are also critical when working with tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate. While the compound is not classified as hazardous, proper handling and storage are essential to maintain its integrity and prevent degradation. Researchers are increasingly focusing on green chemistry principles to minimize waste and optimize yields during its synthesis, reflecting broader industry shifts toward sustainable practices.

The compound's relevance extends to cutting-edge fields such as proteomics and bioconjugation, where its reactive groups enable the labeling and tracking of biomolecules. This capability is particularly valuable in studying disease mechanisms and developing diagnostic tools. As the scientific community continues to explore its potential, tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate remains a focal point in interdisciplinary research.

In summary, tert-butyl N-3-(2-aminoacetyl)-4-chlorophenylcarbamate (CAS No. 2228666-11-1) exemplifies the intersection of chemistry and biology, offering diverse applications in drug development, synthetic methodology, and biotechnological innovation. Its structural features and functional versatility ensure its continued prominence in scientific advancements.